Cas no 2229476-75-7 (3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2229476-75-7
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 6571530
• PubChem ID: 165968192
• Update Time: 2025-07-10

3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione
• 2229476-75-7
• EN300-2006272

• Inchi： 1S/C6H10O3S/c7-10(8)2-1-5(4-10)6-3-9-6/h5-6H,1-4H2
• InChI Key： SITLQSNQVZIWSF-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)C1CO1)(=O)=O

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55Ų

Additional information on 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione (CAS No: 2229476-75-7)

The compound 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione, identified by the CAS number 2229476-75-7, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This heterocyclic compound features a unique structural framework that combines an oxirane ring with a thiolane core, flanked by a dione moiety. Such structural complexity not only makes it a subject of academic interest but also opens up diverse possibilities for its application in drug development and material science.

At the heart of this compound's utility lies its ability to participate in various chemical reactions due to the presence of multiple reactive sites. The oxirane ring, commonly known as an epoxide, is highly reactive and can undergo ring-opening reactions with nucleophiles, making it a valuable intermediate in organic synthesis. Meanwhile, the thiolane ring introduces sulfur into the molecular structure, which can influence electronic properties and biological interactions. The dione groups further enhance the compound's reactivity, providing sites for oxidation or reduction reactions that are crucial in medicinal chemistry.

Recent research has highlighted the potential of 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione in the development of novel therapeutic agents. Its unique structural features have been explored in the synthesis of bioactive molecules that target specific biological pathways. For instance, studies have demonstrated its role as a precursor in creating sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The combination of an oxirane and thiolane scaffold allows for fine-tuning of molecular interactions, enabling the design of compounds with enhanced selectivity and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The presence of both oxygen and sulfur atoms in its structure makes it a candidate for developing advanced polymers with tailored properties. Researchers have been investigating its potential use in creating conductive polymers or hydrogels that could find applications in biomedicine and electronics. The ability to modify the reactivity of different functional groups within the molecule allows for precise control over material characteristics, such as solubility, mechanical strength, and biodegradability.

The synthesis of 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high levels of purity and enantiomeric excess, which are critical for pharmaceutical applications. These advancements not only facilitate laboratory-scale research but also pave the way for industrial production.

One particularly noteworthy application of this compound is in the field of enzyme inhibition. The oxirane ring can mimic natural substrates or transition states recognized by enzymes, allowing for the development of potent inhibitors. For example, studies have shown that derivatives of 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By understanding how these interactions occur at a molecular level, researchers can design molecules that modulate enzyme activity with high precision.

The compound's stability under various conditions is another important factor contributing to its versatility. Unlike some reactive intermediates that degrade quickly or require specialized storage conditions, 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione has demonstrated remarkable stability under ambient conditions. This stability not only simplifies handling and storage but also extends its shelf life, making it more practical for both research and commercial applications. Such properties are particularly valuable when working with sensitive biological systems or when large quantities are needed for industrial processes.

Future research directions for 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione include exploring its potential as a chiral building block in drug discovery. The ability to introduce chirality at multiple points within the molecule allows for the creation of enantiomerically pure compounds that exhibit optimized biological activity. This is especially relevant given the growing understanding that many drugs' efficacy depends on their specific stereochemical configuration. By leveraging advanced synthetic techniques, researchers aim to develop libraries of chiral derivatives that can be screened for therapeutic potential.

Moreover, computational chemistry has played an increasingly important role in studying this compound. Molecular modeling techniques enable researchers to predict how 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione will behave in different environments and how it will interact with biological targets at an atomic level. These predictions can guide experimental design and help identify promising lead compounds more efficiently than traditional trial-and-error methods alone would allow.

The environmental impact of using 3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione is also being considered carefully by researchers who aim to develop sustainable chemical processes. Efforts are underway to minimize waste generation during synthesis and ensure that byproducts are environmentally benign or easily recyclable without compromising yield or purity standards required for pharmaceutical applications.

In conclusion,3-(oxiran-2-yl)-1lambda6-thiolane-1,1-dione (CAS No: 2229476-75) stands out as a versatile molecule with broad applications across multiple scientific disciplines including medicine,material science,and catalysis Its unique structural features combined with recent advances in synthetic methodologies make it an exciting subject for ongoing research Its potential as a building block for new drugs,polymers,and other functional materials continues to drive innovation making it one worth watching closely as scientific understanding evolves